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Compound of Interest

Compound Name: C.l. Acid red 154

Cat. No.: B12371613

A comprehensive review of available literature and technical data reveals a significant lack of
evidence supporting the use of C.I. Acid Red 154 as a fluorescent probe or histological stain in
microscopy. Despite its classification by some suppliers as a "fluorescent dye," there is no
accessible scientific documentation detailing its spectral properties or application protocols in a
biological research context.

Primarily utilized as a colorant in the textile and paint industries, C.l. Acid Red 154, also known
as C.l. 24800, Weak Acid Red BB, or Supranol Fast Red BB, does not have established
protocols for cell staining, tissue visualization, or fluorescence microscopy. Extensive searches
of scientific databases and technical literature have yielded no specific data on its absorption
and emission spectra, molar absorptivity, or quantum yield—all critical parameters for its
application in fluorescence imaging.

Physicochemical Properties

While its utility in microscopy is not documented, basic chemical and physical properties of C.I.
Acid Red 154 have been reported. This information is summarized below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b12371613?utm_src=pdf-interest
https://www.benchchem.com/product/b12371613?utm_src=pdf-body
https://www.benchchem.com/product/b12371613?utm_src=pdf-body
https://www.benchchem.com/product/b12371613?utm_src=pdf-body
https://www.benchchem.com/product/b12371613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Reference
C.l. Name Acid Red 154 [1]
C.l. Number 24800 [1]
CAS Number 6507-79-5 [1]
Molecular Formula CaoH34N4Na2010S:2 [1]
Molecular Weight 840.83 g/mol [1]
Weak Acid Red BB, Supranol
Synonyms [1]
Fast Red BB
Appearance Deep purple powder [1]
B Soluble in water (product red
Solubility [1]

solution)

Lack of Experimental Protocols and Spectral Data
for Microscopy

No peer-reviewed articles or technical guides were found that describe methodologies for using
C.l. Acid Red 154 in microscopy. This includes a lack of information on:

» Staining Protocols: Optimal dye concentrations, incubation times, and fixation methods for
biological samples are unknown.

» Fluorescence Properties: Key spectral data required for fluorescence microscopy, such as
excitation and emission maxima, are not available in the scientific literature.

» Signaling Pathways: There is no information to suggest that C.I. Acid Red 154 interacts with
or can be used to visualize any specific biological signaling pathways.

Due to the absence of this critical information, no experimental workflows or logical relationship
diagrams can be generated.

Conclusion for Researchers
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For researchers, scientists, and drug development professionals seeking a red fluorescent dye
for microscopy, it is recommended to consider well-characterized and validated probes with
established spectral properties and protocols. The current body of scientific knowledge does
not support the use of C.l. Acid Red 154 for any microscopy-based applications. Its primary
and documented use remains in industrial dyeing processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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